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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the use of Boc-D-phenylalanine methyl ester, including

detailed operational procedures and disposal plans to ensure laboratory safety and

experimental integrity.

Hazard Identification and Safety Summary
Boc-D-phenylalanine methyl ester is classified as a hazardous substance that can cause

skin and eye irritation, as well as potential respiratory irritation.[1] Adherence to proper personal

protective equipment (PPE) protocols and handling procedures is critical to minimize exposure

risks.

Key Physical and Chemical Properties:

Property Value

CAS Number 77119-84-7[1]

Molecular Formula C₁₅H₂₁NO₄[1]

Molecular Weight 279.33 g/mol [1]

Appearance White to off-white solid/powder

Storage Temperature 4°C
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Boc-D-phenylalanine methyl ester:

PPE Category Specific Requirements Rationale

Eye and Face Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.[1]

Protects against airborne

powder and accidental

splashes.

Hand Protection Nitrile gloves.[2][3][4]
Provides chemical resistance

to amino acid esters.[2][3][4]

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. A

NIOSH-approved respirator

may be necessary if dust

generation is unavoidable.

Minimizes inhalation of the

powdered compound.

Step-by-Step Operational Procedures
To ensure both safety and experimental accuracy, follow these detailed procedures for common

laboratory manipulations of Boc-D-phenylalanine methyl ester.

3.1. Weighing the Powder:

Preparation: Before weighing, ensure the analytical balance is calibrated and the weighing

area is clean.[5] Work in a designated area with minimal air currents, preferably near a

chemical fume hood.[6]

Tare the Container: Place a clean, dry weighing boat or vial on the balance and tare the

weight to zero.[5][7]

Transfer the Powder: Inside a chemical fume hood to control dust, carefully use a clean

spatula to transfer the desired amount of Boc-D-phenylalanine methyl ester to the tared

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1269909?utm_src=pdf-body
https://www.weizmann.ac.il/safety/safety-subjects/chemical-safety/powder-weighing-procedure
https://medrux.com/acid-resistant-gloves/
https://ehs.berkeley.edu/glove-selection-guide
https://bergamot.com.my/knowledge/nitrile-gloves-chemical-resistance-guide/
https://medrux.com/acid-resistant-gloves/
https://ehs.berkeley.edu/glove-selection-guide
https://bergamot.com.my/knowledge/nitrile-gloves-chemical-resistance-guide/
https://www.benchchem.com/product/b1269909?utm_src=pdf-body
https://ussolid.com/blogs/analytical-balance/how-to-correctly-use-an-analytical-balance-to-weigh-a-powder
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ussolid.com/blogs/analytical-balance/how-to-correctly-use-an-analytical-balance-to-weigh-a-powder
https://chemed.chem.purdue.edu/genchem/lab/equipment/analytical/instructions.html
https://www.benchchem.com/product/b1269909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


container.[6]

Final Weighing: Close the fume hood sash and the balance draft shield. Once the reading

stabilizes, record the final weight.[5]

Cleanup: Promptly clean any residual powder from the balance and surrounding area.

3.2. Preparing a Solution:

Solvent Addition: In a chemical fume hood, add a small amount of the desired solvent to a

beaker or flask containing the pre-weighed Boc-D-phenylalanine methyl ester.

Dissolution: Gently swirl or stir the mixture until the solid is completely dissolved.[8] If

necessary, use a sonicator to aid dissolution.

Transfer to Volumetric Flask: Carefully transfer the solution to a volumetric flask of the

appropriate size.

Rinse and Dilute: Rinse the original container with a small amount of the solvent and add the

rinsing to the volumetric flask to ensure a complete transfer.

Final Volume: Add the solvent to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.[9]

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.

4.1. Small Spill Cleanup (Solid Powder):

Restrict Access: Cordon off the area of the spill to prevent further dispersal.

Don PPE: Ensure you are wearing the appropriate PPE as outlined in Section 2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ussolid.com/blogs/analytical-balance/how-to-correctly-use-an-analytical-balance-to-weigh-a-powder
https://www.benchchem.com/product/b1269909?utm_src=pdf-body
https://www.uomus.edu.iq/img/lectures21/MUCLecture_2022_1319378.pdf
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain and Collect: Gently sweep up the spilled powder, avoiding the creation of dust.[10]

Place the collected material into a sealed container labeled for chemical waste.[10]

Decontaminate: Wipe the spill area with a damp cloth. Place the cloth and any contaminated

cleaning materials into the chemical waste container.

Ventilate: Ensure the area is well-ventilated.

4.2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[1]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of Boc-D-phenylalanine methyl ester and its associated waste is essential

for environmental protection and regulatory compliance.

5.1. Waste Segregation:

Solid Waste: Unused Boc-D-phenylalanine methyl ester and any materials contaminated

with the solid (e.g., weighing paper, gloves) should be collected in a designated, sealed

container for solid chemical waste.

Liquid Waste: Solutions containing Boc-D-phenylalanine methyl ester and any solvent

rinses should be collected in a separate, sealed container for liquid chemical waste.

5.2. Labeling and Storage:
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Clearly label all waste containers with the full chemical name, "Boc-D-phenylalanine
methyl ester," and the appropriate hazard symbols.

Store waste containers in a designated, well-ventilated, and secure chemical waste

accumulation area, away from incompatible materials.

5.3. Final Disposal:

All chemical waste must be disposed of through your institution's licensed hazardous waste

disposal service. Do not pour any waste containing this compound down the drain.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Boc-D-phenylalanine
methyl ester from receipt to disposal.
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Workflow for handling Boc-D-phenylalanine methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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